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  4. Ethyl (2E)-2-[(2-chlorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2E)-2-[(2-chlorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2E)-2-[(2-chlorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 300377-48-4
VCID: VC0415401
InChI: InChI=1S/C23H18ClN3O5S/c1-3-32-22(29)19-13(2)25-23-26(20(19)15-8-6-9-16(11-15)27(30)31)21(28)18(33-23)12-14-7-4-5-10-17(14)24/h4-12,20H,3H2,1-2H3/b18-12+
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=CC=CC=C4Cl)S2)C
Molecular Formula: C23H18ClN3O5S
Molecular Weight: 483.9g/mol

Ethyl (2E)-2-[(2-chlorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 300377-48-4

Main Products

VCID: VC0415401

Molecular Formula: C23H18ClN3O5S

Molecular Weight: 483.9g/mol

Ethyl (2E)-2-[(2-chlorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 300377-48-4

CAS No. 300377-48-4
Product Name Ethyl (2E)-2-[(2-chlorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C23H18ClN3O5S
Molecular Weight 483.9g/mol
IUPAC Name ethyl (2E)-2-[(2-chlorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C23H18ClN3O5S/c1-3-32-22(29)19-13(2)25-23-26(20(19)15-8-6-9-16(11-15)27(30)31)21(28)18(33-23)12-14-7-4-5-10-17(14)24/h4-12,20H,3H2,1-2H3/b18-12+
Standard InChIKey HDKLUJPESZOVSC-LDADJPATSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)/C(=C\C4=CC=CC=C4Cl)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=CC=CC=C4Cl)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=CC=CC=C4Cl)S2)C
PubChem Compound 5759057
Last Modified Nov 11 2021
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